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Parameter Ethacrynic Acid Furosemide Bumetanide Torsemide
Sulfonamide- Yes [1] No [1] No [2] No [2]
free
Primary Edema when a Edema, Edema [5] Edema [2]
Indication potent agent is Hypertension [5]

required; preferred

in sulfa-allergy [3]

[4]
Bioavailability Not fully specified;  10-100% (high High (80-100%) [2] High (80-

rapid absorption

3]
Half-life (hours) ~1 [5] [6]

Superior urine
output & more

Key Efficacy

Finding
negative fluid
balance vs.
furosemide in
pediatric cardiac
surgery (POD 0)

[7]

variability) [2]

~1.5 [5] [6]

Standard diuretic
efficacy [7]

~3.4 [5]

40x more potent
than furosemide in
NKCC2 binding
affinity [2]

100%) [2]

3-4 2]

Combined
diuretic & anti-
aldosterone
effects [2]
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Parameter

Ototoxicity Risk

Metabolic &
Novel AE
Signals from
FAERS (2025)

Dosing
Consideration

Ethacrynic Acid

Substantial; can
be irreversible,
especially with IV
use and renal
impairment [2] [3]
[4]

Not a focus of
recent analysis

Steep dose-
response curve;
requires careful
titration [1]

Furosemide

Moderate [2]

Vitamin B1
deficiency,
Wernicke’s
encephalopathy, Gl
mucosal
pigmentation [2]

Standard dosing [5]

Bumetanide

Lower risk
compared to others

(2]

Increased blood
ketones, metabolic
encephalopathy,
immune
hypersensitivity [2]

High potency; used
to overcome
furosemide
resistance [2]

Torsemide

Not specifically
highlighted

Prolonged
prothrombin
time, bleeding
events,
pemphigoid [2]

Stable diuretic
effect due to
long half-life
[2]

Detailed Experimental Data & Protocols

Supporting the comparative data above are key clinical and pharmacovigilance studies with detailed

methodologies.

Randomized Controlled Trial: Ethacrynic Acid vs. Furosemide in

Pediatric Cardiac Surgery

A 2015 prospective, randomized, double-blinded study directly compared continuous infusions of

ethacrynic acid and furosemide [7].

¢ Objective: To compare the effects on urine output (UO), fluid balance, and renal, cardiac, and

metabolic function in infants after congenital heart disease surgery [7].
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e Population: 74 infants randomized to receive Furosemide (F, n=38) or Ethacrynic Acid (EA, n=36)

[7].

¢ Intervention: Continuous IV infusion starting at 0.2 mg/kg/h, titratable up to 0.8 mg/kg/h [7].
¢ Primary Outcome: Mean daily UO on postoperative day 0 (PODO).
¢ Key Results:

[e]

Urine Output: UO was significantly higher in the EA group on PODO (6.9 vs. 4.6 mL/kg/h;
p=0.002) [7].

Fluid Balance: The EA group achieved a significantly more negative fluid balance on PODO
(-43 vs. -17 mL/kg; p=0.01) [7].

Dosing: The mean administered dose of EA was lower than Furosemide (0.22 vs. 0.33
mg/kg/h; p<0.0001) [7].

Clinical Outcomes: The EA group had a higher mean cardiac index and shorter length of
PCICU stay [7].

Safety: Metabolic alkalosis occurred in both groups but was more pronounced in the EA group

[71.

Pharmacovigilance Study: Novel Adverse Event Signals

A 2025 disproportionality analysis of the FDA Adverse Event Reporting System (FAERS) database

identified novel safety signals, though it focused on furosemide, bumetanide, and torsemide, highlighting the

need for continued, targeted pharmacovigilance for ethacrynic acid [2].

e Data Source: FAERS reports from Q1 2004 to Q3 2023 [2].
e Methodology: Disproportionality analysis using multiple algorithms to detect significant drug-event

associations beyond known side effects [2].
¢ Key Findings: The study identified novel, drug-specific safety signals, underscoring that loop
diuretics have distinct adverse reaction profiles beyond their class effects [2].

Mechanisms of Action and Toxicity

All loop diuretics share a primary mechanism but differ in their potential for off-target effects, particularly

ototoxicity.

Primary Mechanism: NKCC2 Inhibition
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Loop Diuretic Mechanism of Action

Goop Diuretic (Ethacrynic Acid, Furosemide, etcg
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Increased osmotic pressure in tubule

Grofound water and electrolyte excretion (Diuresis)

Click to download full resolution via product page

Ethacrynic Acid's Ototoxicity Mechanism
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Ethacrynic Acid Ototoxicity Pathway
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Key Considerations for Clinical Development

¢ Unique Clinical Niche: Ethacrynic acid's primary value is for patients with severe sulfonamide
allergies requiring potent loop diuretic therapy [4].

¢ Risk Management: The steep dose-response curve and significant ototoxicity risk necessitate careful
patient selection and vigilant monitoring, especially with intravenous administration and concurrent
use of other nephrotoxic or ototoxic drugs [3] [4].

¢ Research Gaps: While recent pharmacovigilance has uncovered novel signals for other loop
diuretics [2], similar large-scale, real-world safety studies focused specifically on ethacrynic acid are
less common, representing a potential area for further research.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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